Cas no 524957-52-6 (1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-)

• Product Name: 1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-
• CAS No: 524957-52-6
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 336149
• PubChem ID: 21024265
• Update Time: 2025-04-19

1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-
• 2-(2-phenylmethoxyethoxy)propane-1,3-diol
• DTXSID90610233
• 524957-52-6
• SCHEMBL996386
• 2-[2-(BENZYLOXY)ETHOXY]PROPANE-1,3-DIOL

• Inchi： 1S/C12H18O4/c13-8-12(9-14)16-7-6-15-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2
• InChI Key： RPPHWNHCJAWLOL-UHFFFAOYSA-N
• SMILES： O(CCOCC1C=CC=CC=1)C(CO)CO

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.9Ų